Cas no 107096-03-7 (2-Methylfuro[3,2-b]pyridin-3(2H)-one)

• Product Name: 2-Methylfuro[3,2-b]pyridin-3(2H)-one
• CAS No: 107096-03-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 62663
• PubChem ID: 21793320
• Update Time: 2025-08-03

2-Methylfuro[3,2-b]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylfuro[3,2-b]pyridin-3(2H)-one
• 2-Methyl-furo[3,2-b]pyridin-3(2H)-one
• 2-methylfuro[3,2-b]pyridin-3-one
• FURO[3,2-B]PYRIDIN-3(2H)-ONE, 2-METHYL-
• 2-methylfuro< 3,2-b> pyridin-3(2H)-one
• AK-80596
• ANW-68220
• CTK8C2337
• KB-77487
• Furo[3,2-b]pyridin-3(2H)-one,2-methyl-(9CI)
• AKOS016007038
• CS-0005533
• 2-methyl-2H,3H-furo[3,2-b]pyridin-3-one
• DTXSID80618162
• AC-25115
• 107096-03-7

• MDL： MFCD16619227
• Inchi： 1S/C8H7NO2/c1-5-8(10)7-6(11-5)3-2-4-9-7/h2-5H,1H3
• InChI Key： FGWMWBGVFNTLPU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CN=C2C(C1C)=O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.250
• Boiling Point: 284 ºC
• Flash Point: 125 ºC

Additional information on 2-Methylfuro[3,2-b]pyridin-3(2H)-one

2-Methylfuro[3,2-b]pyridin-3(2H)-one: A Comprehensive Overview

The compound with CAS No. 107096-03-7, commonly referred to as 2-Methylfuro[3,2-b]pyridin-3(2H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fused heterocyclic compounds, which are known for their unique structural features and diverse biological activities. The furo[3,2-b]pyridine core of this molecule is a bicyclic structure consisting of a furan ring fused to a pyridine ring, with a methyl group attached at the 2-position. This structural arrangement imparts the compound with distinctive electronic and steric properties, making it a valuable subject for both fundamental and applied research.

Recent studies have highlighted the potential of 2-Methylfuro[3,2-b]pyridin-3(2H)-one as a lead compound in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cell proliferation and survival pathways. This finding underscores its potential as a candidate for anti-cancer drug development.

In addition to its biological relevance, 2-Methylfuro[3,2-b]pyridin-3(2H)-one has also been investigated for its synthetic applications. The molecule serves as an intermediate in the synthesis of more complex heterocyclic frameworks. Its reactivity under various reaction conditions has been extensively studied, providing insights into its utility in organic synthesis. For example, researchers have employed this compound in tandem cycloaddition reactions to construct polycyclic architectures with potential applications in materials science.

The synthesis of 2-Methylfuro[3,2-b]pyridin-3(2H)-one typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. Recent advancements in catalysis have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

From an analytical standpoint, the characterization of CAS No. 107096-03-7 has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into the molecular structure and purity of the compound. Furthermore, computational chemistry tools have been employed to model the electronic properties and reactivity of 2-Methylfuro[3,2-b]pyridin-3(2H)-one, aiding in the rational design of related compounds with improved biological profiles.

In conclusion, CAS No. 107096-03-7, or 2-Methylfuro[3,2-b]pyridin-3(2H)-one, is a versatile compound with significant implications across multiple disciplines. Its unique structure, coupled with its promising biological activities and synthetic utility, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the advancement of science and technology.